Cas no 1878902-40-9 (2-(Benzyloxy)pyridine-3,4-diamine)

• Product Name: 2-(Benzyloxy)pyridine-3,4-diamine
• CAS No: 1878902-40-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5711697
• PubChem ID: 130594026
• Update Time: 2025-06-10

2-(Benzyloxy)pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-1296238
• 2-(Benzyloxy)pyridine-3,4-diamine
• 1878902-40-9
• 3,4-Pyridinediamine, 2-(phenylmethoxy)-

• Inchi： 1S/C12H13N3O/c13-10-6-7-15-12(11(10)14)16-8-9-4-2-1-3-5-9/h1-7H,8,14H2,(H2,13,15)
• InChI Key： BGJGLNABIBGNRJ-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C=CN=1)N)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 448.8±40.0 °C(Predicted)
• pka: 7.03±0.50(Predicted)

Additional information on 2-(Benzyloxy)pyridine-3,4-diamine

Comprehensive Overview of 2-(Benzyloxy)pyridine-3,4-diamine (CAS No. 1878902-40-9): Properties, Applications, and Industry Insights

2-(Benzyloxy)pyridine-3,4-diamine (CAS No. 1878902-40-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a pyridine derivative with a benzyloxy substituent, this diamino-functionalized molecule serves as a versatile intermediate for synthesizing heterocyclic compounds. Its molecular formula C₁₂H₁₃N₃O and precise chemical structure make it particularly valuable in medicinal chemistry, where researchers frequently search for "pyridine-based building blocks" or "benzyl-protected diamines" for drug discovery pipelines.

Recent trends in AI-assisted drug design have amplified interest in compounds like 2-(Benzyloxy)pyridine-3,4-diamine, as evidenced by growing searches for "pharmacophore modeling templates" and "small molecule scaffolds for kinase inhibitors". The compound's dual amine groups at the 3- and 4-positions enable diverse derivatization pathways, making it relevant to current discussions about "fragment-based drug discovery" in oncology and anti-inflammatory research. Analytical studies confirm its stability under inert conditions, with HPLC purity typically exceeding 98%, addressing frequent queries about "high-purity pyridine derivatives" in synthetic workflows.

From a synthetic chemistry perspective, this compound demonstrates remarkable reactivity in palladium-catalyzed cross-coupling reactions, aligning with industry demand for "Suzuki-Miyaura coupling precursors". Its benzyl-protecting group offers selective deprotection opportunities, a feature often explored in searches for "orthogonal protection strategies". Thermal analysis (DSC) reveals a melting point range of 142-145°C, with decomposition observed above 280°C - data frequently requested by researchers investigating "thermostable nitrogen heterocycles" for material science applications.

The compound's role in agrochemical innovation emerges through patent literature, particularly in formulations targeting "plant growth regulators". Its structural similarity to pyridoxine derivatives sparks interest in "vitamin B6 analogs" research, while the benzyl ether moiety provides lipophilicity parameters crucial for "bioavailability optimization" studies. Chromatographic methods for 2-(Benzyloxy)pyridine-3,4-diamine analysis typically employ reverse-phase C18 columns with UV detection at 254 nm, addressing common technical questions about "HPLC method development for aromatic diamines".

Environmental and handling studies indicate that 2-(Benzyloxy)pyridine-3,4-diamine requires standard laboratory precautions, with SDS data showing no exceptional hazards beyond typical organic compounds. This safety profile contributes to its inclusion in "green chemistry toolkits" searches. The compound's electron-rich aromatic system enables applications in photocatalysis research, particularly in studies investigating "visible-light-mediated transformations" - a hot topic in sustainable chemistry forums.

Market analysis reveals growing procurement of CAS 1878902-40-9 by contract research organizations, with particular demand from developers of "JAK/STAT signaling modulators". The compound's hydrogen bonding capacity (calculated LogP ~1.2) makes it valuable for "molecular recognition studies", while its crystalline form facilitates X-ray diffraction analysis - a feature highlighted in searches for "crystallization of heteroaromatic compounds". Recent publications have explored its use in creating "fluorescent probes" for cellular imaging, expanding its utility beyond traditional synthetic applications.

In conclusion, 2-(Benzyloxy)pyridine-3,4-diamine represents a multifaceted tool for modern chemical research, bridging pharmaceutical development with advanced material science. Its combination of protectable amines, aromatic stability, and derivatization versatility positions it as a compound of continuing interest across multiple disciplines, from "medicinal chemistry optimization" to "functional material design". Ongoing research continues to uncover new applications for this structurally intriguing molecule.